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Compound of Interest

Compound Name: Guvacine Hydrochloride

Cat. No.: B1672443 Get Quote

Guvacine Hydrochloride Aqueous Solutions:
Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility and stability of Guvacine
Hydrochloride in aqueous solutions. The following troubleshooting guides and frequently

asked questions (FAQs) are designed to address common challenges encountered during

experimental work.
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Solvent System Temperature Concentration Citation

Water Not Specified Soluble to 100 mM

Water Not Specified 37.34 mg/mL [1]

Water Not Specified 33 mg/mL [2]

PBS (pH 7.2) Not Specified 3 mg/mL

Aqueous Solution (pH

7.4)
Not Specified >24.5 µg/mL [3]

DMSO Not Specified 16 mg/mL [2]

Ethanol Not Specified 1 mg/mL [2]

Stability of Guvacine Hydrochloride
Form Storage Condition Duration Citation

Powder -20°C 3 years [1]

Powder 4°C 2 years [1]

In Solvent -80°C 3 months [1]

In Solvent -20°C 2 weeks [1]

Note: The term "In Solvent" in the stability data refers to organic solvents like DMSO. Stability

in aqueous solutions is expected to be shorter and is highly dependent on pH, temperature,

and light exposure. The hydrochloride salt form of guvacine generally offers enhanced water

solubility and stability compared to the free base.[4]

Experimental Protocols
Protocol for Determining Aqueous Solubility (Shake-
Flask Method)
This protocol outlines a standard procedure for determining the equilibrium solubility of

guvacine hydrochloride in an aqueous buffer.
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Preparation

Experiment

Analysis

Prepare aqueous buffer of desired pH

Add solid to buffer in a sealed vial

Weigh excess guvacine hydrochloride

Equilibrate at constant temperature with agitation

Withdraw sample at time points (e.g., 24, 48, 72h)

Separate solid from supernatant (centrifuge/filter)

Dilute supernatant

Analyze by validated HPLC method

Quantify concentration against a standard curve
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Preparation

Stress Conditions

Analysis

Prepare stock solution of guvacine hydrochloride

Aliquot into separate vials for each stress condition

Acidic (e.g., 0.1 M HCl) Basic (e.g., 0.1 M NaOH) Neutral (pH 7) Elevated Temperature (e.g., 40°C, 60°C) Photolytic (UV/Vis light exposure)

Withdraw samples at time points

Analyze by stability-indicating HPLC method

Assess for degradation products and loss of parent compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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